Cas no 32221-81-1 (DL-monosodium glutamate)

• Product Name: DL-monosodium glutamate
• CAS No: 32221-81-1
• MF: C₅H₈NNaO₄
• MW: 169.111092567444
• CID: 53861
• PubChem ID: 23668622
• Update Time: 2025-04-18

DL-monosodium glutamate Chemical and Physical Properties

Names and Identifiers

• DL-monosodium glutamate
• Monosodium DL-glutamate
• Glutamic acid, monosodium salt, DL-
• Monosodium glutamate
• ...
• glutamic acid monosodium salt
• Glutamic acid,monosodium salt,DL
• MSG
• sodium 1-glutamate
• Sodium 5-oxido-5-oxonorvaline
• sodium acid l-glutamate
• Sodium Glutamate
• sodium glutamate(1-)
• SODIUM HYDROGEN GLUTAMATE
• DL-Glutamicacid, monosodium salt
• Glutamic acid, monosodium salt (9CI)
• Glutamic acid,monosodium salt, DL- (8CI)
• DTXSID4020905
• AKOS015918179
• HY-W250122
• L-GLUTAMICACIDMONOSODIUMSALT
• sodium 4-amino-5-hydroxy-5-oxopentanoate
• CS-0255957
• sodium 4-azanyl-5-oxidanyl-5-oxidanylidene-pentanoate
• A821201
• 32221-81-1
• FT-0627834
• sodium;4-amino-5-hydroxy-5-oxopentanoate
• Glutamic acid, monosodium salt

• Inchi： 1S/C5H9NO4.Na/c6-3(5(9)10)1-2-4(7)8;/h3H,1-2,6H2,(H,7,8)(H,9,10);/q;+1/p-1
• InChI Key： LPUQAYUQRXPFSQ-UHFFFAOYSA-M
• SMILES： [Na+].OC(C(CCC(=O)[O-])N)=O

Computed Properties

• Exact Mass: 169.03500
• Monoisotopic Mass: 169.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 103A^2

Experimental Properties

• Color/Form: White crystalline solid
• Density: 26.2 (saturated water solution at 20 °C)
• Melting Point: 450 °F (Decomposes) (NTP, 1992)
• Boiling Point: 333.8 oC at 760 mmHg
• Flash Point: 155.7 oC
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents
• PSA: 103.45000
• LogP: -1.37130